Cas no 1378862-20-4 (Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)-
• CAS No: 1378862-20-4
• MF: C₈H₆BrF₃N₂
• MW: 267.045851230621
• MDL: MFCD16614046
• CID: 4781131
• Update Time: 2025-05-22

Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)-

• MDL： MFCD16614046
• Inchi： 1S/C8H6BrF3N2/c9-7-13-5(4-1-2-4)3-6(14-7)8(10,11)12/h3-4H,1-2H2
• InChI Key： SUQKRXBNYAZBRS-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C(F)(F)F)=CC(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)-

Comprehensive Overview of Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- (CAS No. 1378862-20-4)

Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- (CAS No. 1378862-20-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a cyclopropyl group and a trifluoromethyl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural attributes contribute to its versatility in drug discovery and material science applications.

The molecular formula of 2-bromo-4-cyclopropyl-6-(trifluoromethyl)pyrimidine is C₈H₆BrF₃N₂, with a molecular weight of 267.05 g/mol. The presence of the bromo and trifluoromethyl groups enhances its reactivity, enabling it to participate in cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes. Researchers often explore its potential in designing kinase inhibitors, antimicrobial agents, and other therapeutic compounds due to its ability to modulate biological pathways effectively.

In recent years, the demand for fluorinated pyrimidines has surged, driven by their applications in developing next-generation pharmaceuticals. The trifluoromethyl group in Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- is particularly noteworthy, as it improves metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's role in agrochemical innovation. The cyclopropyl moiety in 2-bromo-4-cyclopropyl-6-(trifluoromethyl)pyrimidine has been linked to enhanced pesticidal activity, making it a candidate for developing eco-friendly crop protection solutions. With increasing global focus on sustainable agriculture, this application resonates with current market needs and research priorities.

From a synthetic perspective, Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- serves as a building block for complex molecular architectures. Its bromine atom allows for further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in creating diversified compound libraries for high-throughput screening, a method widely adopted in modern drug discovery pipelines.

The physicochemical properties of CAS No. 1378862-20-4 also merit discussion. Its lipophilicity, influenced by the trifluoromethyl and cyclopropyl groups, affects its solubility and permeability—key parameters in drug formulation. Researchers often investigate these traits to optimize lead compounds, addressing common challenges like poor oral absorption or rapid clearance.

Market analysts highlight the expanding applications of brominated pyrimidines in electronics and material science. The electron-withdrawing nature of the trifluoromethyl group can alter the electronic properties of organic semiconductors, making 2-bromo-4-cyclopropyl-6-(trifluoromethyl)pyrimidine a candidate for organic light-emitting diodes (OLEDs) or photovoltaic devices. This interdisciplinary potential aligns with searches for "advanced materials" and "molecular electronics."

Quality control and scalability are critical for Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- manufacturers. Advanced analytical techniques, such as HPLC and NMR, ensure batch-to-batch consistency, while scalable synthetic routes reduce production costs. These factors are frequently queried by procurement specialists and process chemists seeking reliable suppliers.

In summary, Pyrimidine, 2-bromo-4-cyclopropyl-6-(trifluoromethyl)- (CAS No. 1378862-20-4) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials. Its structural features, including the bromo, cyclopropyl, and trifluoromethyl groups, underpin its relevance in cutting-edge research. As scientific inquiries into fluorinated heterocycles and small-molecule therapeutics continue to rise, this compound remains a pivotal tool for innovation.